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Compound of Interest

Compound Name: Ferrous carbonate

Cat. No.: B036915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of the mineral siderite (FeCO₃). The information is presented to support research,

scientific analysis, and potential applications in various fields, including drug development

where mineral-based materials are of interest. This document includes quantitative data,

detailed experimental protocols for property determination, and visualizations to illustrate key

concepts.

Physical Properties of Siderite
Siderite is a member of the calcite group of carbonate minerals and exhibits a range of physical

properties that are crucial for its identification and characterization.[1] A summary of these

properties is presented in the table below, followed by detailed experimental protocols for their

determination.

Quantitative Physical Data
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Property Value Notes

Chemical Formula FeCO₃ Iron (II) Carbonate[2][3][4][5][6]

Crystal System Trigonal
Hexagonal scalenohedral

class (3 2/m)[2][3]

Space Group R-3c [2]

Mohs Hardness 3.5 - 4.5 [2][5][7][8][9][10]

Specific Gravity 3.83 - 3.96 g/cm³ [2][5][7][8][9][10]

Cleavage
Perfect, rhombohedral on

{1011}
[2][3][7][8][9][11]

Fracture Conchoidal to uneven [2][3][7][9]

Luster Vitreous, silky, pearly, or dull [2][3][5][7][12]

Streak White [2][3][5][9][10]

Color

Yellowish-brown to greyish-

brown, pale yellow, green, red,

black; rarely colorless

[2][3][5][7][13]

Diaphaneity Transparent to opaque [3][5][8][12][13]

Refractive Index nω = 1.875, nε = 1.633 Uniaxial (-)[2][8][14]

Birefringence δ = 0.242 [2][8][12]

Experimental Protocols for Physical Property
Determination
Objective: To determine the relative hardness of a siderite specimen by comparing its

resistance to scratching against a set of standard minerals.

Materials:

Siderite specimen with a smooth, clean surface.
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Mohs hardness scale kit (containing talc, gypsum, calcite, fluorite, apatite, orthoclase, quartz,

topaz, corundum, and diamond).

Common objects for field testing (fingernail, copper penny, steel nail).[5][12][15]

Procedure:

Select a fresh, unscratched surface on the siderite specimen.

Attempt to scratch the surface of the siderite with a mineral of known hardness from the

Mohs scale, starting with a softer mineral like fluorite (hardness 4).

Press the standard mineral firmly against the siderite and drag it across the surface.

Observe the result. If a scratch is produced, the siderite is softer than the standard mineral. If

no scratch is produced, the siderite is harder.

If the softer mineral did not scratch the siderite, repeat the test with the next harder mineral

in the scale (e.g., apatite, hardness 5).

Continue this process until a mineral is found that scratches the siderite. The hardness of the

siderite lies between the hardness of the last mineral that did not scratch it and the first

mineral that did.

Confirm the scratch by rubbing it with a finger to ensure it is not just a powder trail.[12]

Objective: To determine the specific gravity of a siderite sample using a pycnometer.

Materials:

Siderite sample, powdered.

Pycnometer (a glass flask with a precise volume).

Analytical balance.

Distilled water.
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Vacuum desiccator (optional, for removing trapped air).

Procedure:

Clean and dry the pycnometer and weigh it empty (W_empty).

Place a known mass of the powdered siderite sample into the pycnometer and weigh it

(W_sample).

Fill the pycnometer with distilled water, taking care to remove any air bubbles. A vacuum

desiccator can be used for this purpose.

Fill the pycnometer to its calibrated volume and weigh it with the sample and water

(W_sample+water).

Empty and clean the pycnometer, then fill it with distilled water only to its calibrated volume

and weigh it (W_water).

The specific gravity (SG) is calculated using the following formula: SG = (W_sample -

W_empty) / [(W_water - W_empty) - (W_sample+water - W_sample)]

Objective: To determine the color of siderite in its powdered form.

Procedure:

Obtain a streak plate (unglazed porcelain).

Select a corner or edge of the siderite specimen.

Firmly drag the siderite across the streak plate to create a line of powder.

Observe the color of the powdered streak on the plate. For siderite, this will be white.[2][3][5]

[9][10]

Objective: To observe the characteristic cleavage of siderite.

Procedure:
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Examine a siderite specimen for the presence of flat, reflective surfaces.

If the specimen is already fractured, observe the angles at which these flat surfaces

intersect. Siderite has perfect rhombohedral cleavage, meaning it breaks along three planes

that are not at 90-degree angles, forming rhombohedrons.[2][3][7][8][9][11]

In a laboratory setting, a small sample can be carefully broken with a hammer to observe the

fresh cleavage surfaces. Safety glasses should be worn.

Chemical Properties of Siderite
Siderite's chemical behavior is primarily dictated by its composition as an iron (II) carbonate. It

is a member of an isomorphous series with other carbonate minerals where the iron can be

substituted by other divalent cations.

Chemical Composition and Stoichiometry
The ideal chemical formula for siderite is FeCO₃.[2][3][4][5][6] By weight, this corresponds to

48.2% iron, 10.4% carbon, and 41.4% oxygen. It is often expressed in terms of oxides as

62.01% FeO and 37.99% CO₂.[3][13]

Siderite forms solid solution series with magnesite (MgCO₃) and rhodochrosite (MnCO₃), where

magnesium and manganese can substitute for iron in the crystal lattice.[2][4][16] Calcium may

also be present as an impurity.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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